Cas no 52820-40-3 ((3-CARBAMIMIDOYL-PHENYL)-ACETIC ACID)

• Product Name: (3-CARBAMIMIDOYL-PHENYL)-ACETIC ACID
• CAS No: 52820-40-3
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 367221
• PubChem ID: 21443949
• Update Time: 2025-04-19

(3-CARBAMIMIDOYL-PHENYL)-ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• (3-CARBAMIMIDOYL-PHENYL)-ACETIC ACID
• (3-CARBAMIMIDOYL-PHENYL)ACETIC ACID,
• 2-(3-carbamimidoylphenyl)acetic acid
• Benzeneacetic acid,3-(aminoiminomethyl)-
• 2-(3-carbamimidoylphenyl)ethanoic acid
• AB18254
• AG-F-80480
• CTK4J6569
• SureCN7118456
• 52820-40-3
• A829267
• FT-0690374
• AKOS006294401
• SCHEMBL7118456
• (3-Carbamimidoylphenyl)acetic acid
• DTXSID00613977

• Inchi： 1S/C9H10N2O2/c10-9(11)7-3-1-2-6(4-7)5-8(12)13/h1-4H,5H2,(H3,10,11)(H,12,13)
• InChI Key： NOZKXRAMTCYCHH-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=C(C(=N)N)C=1)=O

Computed Properties

• Exact Mass: 178.07400
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• PSA: 87.17000
• LogP: 1.39780